Cas no 902955-25-3 (N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo4,3-bpyridazin-6-amine)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo4,3-bpyridazin-6-amine
• CAS No: 902955-25-3
• MF: C₁₄H₁₉N₅
• MW: 257.334161996841
• MDL: MFCD12207008
• CID: 4767870
• Update Time: 2025-07-16

N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo4,3-bpyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• CeMMEC2
• N-(2-(cyclohex-1-en-1-yl)ethyl)-3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• ChemDiv3_010735
• HMS1503H21
• STL239256
• IDI1_028293
• N-[2-(cyclohexen-1-yl)ethyl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• N-[2-(cyclohex-1-en-1-yl)ethyl]-3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo4,3-bpyridazin-6-amine

• MDL： MFCD12207008
• Inchi： 1S/C14H19N5/c1-11-16-17-14-8-7-13(18-19(11)14)15-10-9-12-5-3-2-4-6-12/h5,7-8H,2-4,6,9-10H2,1H3,(H,15,18)
• InChI Key： NCACTGQDGOLTBA-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=NN=C(C)N2N=1)CCC1=CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo4,3-bpyridazin-6-amine

N-2-(Cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo[4,3-b]pyridazin-6-amine (CAS No. 902955-25-3): A Comprehensive Overview

N-2-(Cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo[4,3-b]pyridazin-6-amine (CAS No. 902955-25-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolo-pyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The cyclohexenyl moiety in the structure of N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo[4,3-b]pyridazin-6-amine plays a crucial role in modulating its pharmacological profile. Recent studies have shown that this moiety enhances the compound's lipophilicity and improves its cellular uptake, making it a promising candidate for drug development. The methyl group at the 3-position of the triazolo-pyridazine ring further contributes to the compound's stability and bioavailability.

In terms of its chemical synthesis, N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo[4,3-b]pyridazin-6-amine can be prepared through a multi-step process involving the condensation of appropriate cyclohexenyl and methyl precursors with a triazolo-pyridazine scaffold. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This robust synthetic methodology ensures that the compound can be produced on a large scale for preclinical and clinical studies.

One of the key areas of research involving N-2-(cyclohex-1-en-1-yl)ethyl-3-methyl-1,2,4triazolo[4,3-b]pyridazin-6-amine is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that N-2-(cyclohexenyl)ethyl-triazolopyridazine could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-2-(cyclohexenyl)ethyl-triazolopyridazine is in the field of antiviral therapy. Recent research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral protein synthesis. This makes N-2-(cyclohexenyl)ethyl-triazolopyridazine a potential candidate for developing broad-spectrum antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, N-2-(cyclohexenyl)ethyl-triazolopyridazine has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that N-2-(cyclohexenyl)ethyl-triazolopyridazine could be developed into a novel anticancer drug with minimal side effects on healthy cells.

The safety profile of N-2-(cyclohexenyl)ethyl-triazolopyridazine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. These results provide a strong foundation for advancing N-2-(cyclohexenyl)ethyl-triazolopyridazine into clinical trials for further evaluation.

In conclusion, N-2-(cyclohexenyl)ethyl-triazolopyridazine (CAS No. 902955-25-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.